Cas no 128255-36-7 (Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-)

Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)- structure
128255-36-7 structure
Product Name:Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-
CAS No:128255-36-7
MF:C15H20O3
MW:248.317504882813
CID:155526
Update Time:2024-03-01

Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-
    • (+)-Palmosalide A
    • Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, [4aR-(4aa,5a,9ab)]-
    • Palmosalide A
    • Naphtho[2,3-b]furan-2(4H)-one, 4a,5,6,7,9,9a-hexahydro-9a-hydroxy-3,4a,5-trimethyl-, (4aR,5S,9aR)-
    • Inchi: 1S/C15H20O3/c1-9-5-4-6-11-7-15(17)12(8-14(9,11)3)10(2)13(16)18-15/h6,9,17H,4-5,7-8H2,1-3H3/t9-,14+,15+/m0/s1
    • InChI Key: WJTUALPSQZTCPQ-TZTCFGBESA-N
    • SMILES: O1C(=O)C(C)=C2C[C@@]3(C)C(C[C@@]12O)=CCC[C@@H]3C

Computed Properties

  • Exact Mass: 248.1413
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • XLogP3: 2.126

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Melting Point: 172-174 °C
  • Boiling Point: 443.3±45.0 °C(Predicted)
  • PSA: 46.53
  • pka: 10.70±0.70(Predicted)
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